1-(5-Hydroxypentyl)piperazine

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 5-piperazin-1-ylpentan-1-ol
• InChI: InChI=1S/C9H20N2O/c12-9-3-1-2-6-11-7-4-10-5-8-11/h10,12H,1-9H2
• InChI Key: JQOBQNAVHUEQPB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCCCCO

Description

1-(5-Hydroxypentyl)piperazine is a useful research compound. Its molecular formula is C9H20N2O and its molecular weight is 172.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-(5-hydroxypentyl)piperazinecarboxylate (10.87 g, 65.09 mmol), 10% aqueous sodium hydroxide solution (150 mL) and ethanol (150 mL) were placed in a 500 mL round-bottomed flask, and heated under reflux with stirring overnight; the reaction system was cooled down to room temperature, and the solvent was distilled off under reduced pressure, to obtain a pale yellow oil; to the oil, 200 ml of saturated brine was added, followed by extraction with dichloromethane (5×200 mL); the resulting extract was dried with Na2SO4, filtered, and concentrated to obtain a pale yellow oil 9.69 g, yield 86.5% (which was directly used in the next step reaction).